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Compound of Interest

Compound Name: Diisopropyl bicarbamate

Cat. No.: B141130 Get Quote

For Immediate Release

This in-depth technical guide provides a comprehensive overview of the thermal stability and

decomposition profile of diisopropyl bicarbamate. Tailored for researchers, scientists, and

drug development professionals, this document outlines key thermal properties, hypothetical

decomposition pathways, and detailed experimental protocols for Differential Scanning

Calorimetry (DSC) and Thermogravimetric Analysis (TGA). The synthesis of this information

aims to equip researchers with the necessary knowledge to safely handle and utilize

diisopropyl bicarbamate in their work.

Physicochemical Properties
Diisopropyl bicarbamate, also known as diisopropyl hydrazine-1,2-dicarboxylate, is a

chemical intermediate of interest in organic synthesis. A summary of its key physical and

chemical properties is presented below. It is important to note that some of the reported values,

particularly the melting and boiling points, are predicted and may vary.[1][2][3][4][5]
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Property Value Source

CAS Number 19740-72-8 [1][2][3][4][5]

Molecular Formula C8H16N2O4 [6][7]

Molecular Weight 204.22 g/mol [6]

Predicted Melting Point 270 °C [1][2][4][5]

Predicted Boiling Point 271.5 °C at 760 mmHg [1][3]

Predicted Density 1.098 g/cm³ [1][3]

Flash Point 118 °C [1]

Thermal Stability and Decomposition Analysis
While specific experimental data on the thermal decomposition of diisopropyl bicarbamate is

not readily available in the public domain, an understanding of its stability can be extrapolated

from the general behavior of carbamates and through standard thermal analysis techniques.[8]

Illustrative Thermal Analysis Data
The following tables present hypothetical data that could be expected from DSC and TGA

analyses of diisopropyl bicarbamate. These tables are intended to serve as a guide for

researchers in interpreting their own experimental results.

Table 2: Illustrative Differential Scanning Calorimetry (DSC) Data
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Parameter Illustrative Value Description

Melting Endotherm (Onset) 105 - 115 °C
Indicates the beginning of the

melting process.

Melting Endotherm (Peak) 110 - 120 °C
The temperature at which the

melting rate is maximal.

Decomposition Exotherm

(Onset)
180 - 200 °C

The temperature at which

decomposition begins, often

accompanied by heat release.

Enthalpy of Fusion (ΔHfus) 25 - 35 J/g
The amount of energy required

to melt the sample.

Enthalpy of Decomposition

(ΔHdecomp)
150 - 250 J/g

The heat released during the

decomposition process.

Table 3: Illustrative Thermogravimetric Analysis (TGA) Data

Temperature Range (°C) Weight Loss (%) Associated Process

25 - 150 < 1%
Loss of residual solvent or

moisture.

180 - 250 40 - 50%

Initial decomposition stage,

potentially loss of an

isopropoxycarbonyl group.

250 - 350 30 - 40%

Second decomposition stage,

further fragmentation of the

molecule.

Final Residue at 500 °C < 5%
Remaining non-volatile

carbonaceous material.

Proposed Decomposition Pathway
The thermal decomposition of carbamates can proceed through various mechanisms. For

diisopropyl bicarbamate, a plausible pathway involves the initial cleavage of the N-N bond or
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the C-O bonds, leading to the formation of isocyanates and alcohols, which can further react or

decompose at higher temperatures.
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Figure 1: Proposed thermal decomposition pathway for diisopropyl bicarbamate.

Experimental Protocols
To obtain reliable data on the thermal stability of diisopropyl bicarbamate, the following

detailed experimental protocols for DSC and TGA are recommended.

Differential Scanning Calorimetry (DSC) Protocol
DSC is a valuable tool for determining the melting point and enthalpy of fusion, as well as

identifying thermal events like decomposition.[9][10][11][12]
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Sample Preparation

DSC Analysis

Data Analysis

Weigh 2-5 mg of
Diisopropyl Bicarbamate

Place in Aluminum
Hermetic Pan

Seal the Pan

Place Sample and
Reference Pans in DSC

Equilibrate at 25 °C

Heat from 25 °C to 350 °C
at 10 °C/min

Under Nitrogen Atmosphere
(50 mL/min)

Record Heat Flow vs.
Temperature

Determine Onset and Peak
Temperatures

Calculate Enthalpy Changes
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Figure 2: Experimental workflow for Differential Scanning Calorimetry (DSC).
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Thermogravimetric Analysis (TGA) Protocol
TGA is used to measure the change in mass of a sample as a function of temperature,

providing information on decomposition temperatures and weight loss percentages.[13][14]
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Place in Ceramic
or Platinum Crucible
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Figure 3: Experimental workflow for Thermogravimetric Analysis (TGA).
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Safety and Handling
Given the predicted thermal instability, appropriate safety precautions should be taken when

handling diisopropyl bicarbamate, especially at elevated temperatures. The Safety Data

Sheet (SDS) should be consulted for comprehensive safety information.[15] It is recommended

to handle the compound in a well-ventilated area and avoid the formation of dust.[15]

Conclusion
This technical guide provides a foundational understanding of the thermal stability and

decomposition of diisopropyl bicarbamate for the scientific community. While specific

experimental data is limited, the provided illustrative data, proposed decomposition pathways,

and detailed experimental protocols offer a robust framework for researchers to conduct their

own thermal analyses. Such studies are crucial for ensuring the safe and effective use of this

compound in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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